1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine

• IUPAC Name: [1-(2-chlorobenzoyl)piperidin-4-yl]-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H26ClN3O2/c1-2-21-11-13-23(14-12-21)18(24)15-7-9-22(10-8-15)19(25)16-5-3-4-6-17(16)20/h3-6,15H,2,7-14H2,1H3
• InChI Key: GPHWKWXPDLIECJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C19H26ClN3O2
• Molecular Weight: 363.9 g/mol

Description

1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine, also known as ACEP or N-[(2-chlorobenzoyl)-4-ethylpiperazin-1-yl]carbonyl-4-piperidine, is a chemical compound that has gained attention in the scientific community due to its potential pharmacological applications.

Mechanism of Action

1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine acts as a positive allosteric modulator of the NMDA receptor, which means that it enhances the activity of the receptor without directly binding to its active site. This results in an increase in the release of neurotransmitters such as glutamate, which is involved in various physiological processes such as synaptic plasticity and neuronal development.
Biochemical and Physiological Effects:
1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine has been shown to have various biochemical and physiological effects, including an increase in the release of neurotransmitters, enhancement of synaptic plasticity, and improvement of cognitive function. 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine has also been shown to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine in lab experiments is its ability to selectively modulate the activity of the NMDA receptor, which allows for the study of specific physiological processes that are involved in learning and memory. However, one limitation of using 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine is its potential toxicity, which may affect the results of experiments and limit its use in clinical settings.

Future Directions

For the study of 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine include the development of more selective and potent compounds that can modulate the activity of the NMDA receptor with fewer side effects. Additionally, the potential therapeutic applications of 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine in the treatment of various neurological and psychiatric disorders need to be further explored through clinical trials. Finally, the role of 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine in the regulation of other physiological processes needs to be investigated to fully understand its pharmacological potential.

Scientific Research Applications

1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine has been studied for its potential applications in various fields of research, including neuroscience, pharmacology, and drug development. In neuroscience, 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes. 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-4-ethylpiperazine has also been studied for its potential use as a therapeutic agent for the treatment of schizophrenia, depression, and anxiety disorders.